Cas no 1172596-22-3 (Azanylidynemolybdenum;hydroxy(triphenyl)silane;pyridine)

• Product Name: Azanylidynemolybdenum;hydroxy(triphenyl)silane;pyridine
• CAS No: 1172596-22-3
• MF: C₅₉H₅₃MoN₂O₃Si₃
• MW: 1018.26024031639
• CID: 2602838
• PubChem ID: 329763669
• Update Time: 2025-10-28

Azanylidynemolybdenum;hydroxy(triphenyl)silane;pyridine Chemical and Physical Properties

Names and Identifiers

• MOLYBDENUM NITRIDE TRIS-TRIPHENYLSILYLOXIDE PYRIDINE COMPLEX
• Tris(triphenylsilyloxy)molybdenum nitride pyridine complex
• azanylidynemolybdenum,hydroxy(triphenyl)silane,pyridine
• PUBCHEM_71310787
• Azanylidynemolybdenum;hydroxy(triphenyl)silane;pyridine
• DTXSID00746330
• 1172596-22-3

• MDL： MFCD15144885
• Inchi： 1S/3C18H16OSi.C5H5N.Mo.N/c3*19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-6-5-3-1;;/h3*1-15,19H;1-5H;;
• InChI Key： GENVFRBCNICPGG-UHFFFAOYSA-N
• SMILES： [Mo]#N.[Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)O.[Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)O.[Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)O.N1C=CC=CC=1

Computed Properties

• Exact Mass: 1019.241802g/mol
• Monoisotopic Mass: 1019.241802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 68
• Rotatable Bond Count: 9
• Complexity: 281
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.4

Experimental Properties

• Melting Point: 189-191 °C

Azanylidynemolybdenum;hydroxy(triphenyl)silane;pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H361d-H373
• Warning Statement： P261-P281-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63-36/37/38-48/20
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Additional information on Azanylidynemolybdenum;hydroxy(triphenyl)silane;pyridine

Comprehensive Overview of Azanylidynemolybdenum, Hydroxy(triphenyl)silane, and Pyridine (CAS No. 1172596-22-3)

The chemical compound with CAS No. 1172596-22-3 is a unique combination of Azanylidynemolybdenum, Hydroxy(triphenyl)silane, and Pyridine. This ternary system has garnered significant attention in advanced material science and catalytic applications due to its synergistic properties. Researchers and industries are increasingly exploring its potential in sustainable chemistry, nanotechnology, and pharmaceutical intermediates, aligning with global trends toward green synthesis and energy-efficient processes.

Azanylidynemolybdenum, a molybdenum-based complex, is pivotal in catalytic reactions, particularly in nitrogen fixation and C-H activation. Its ability to form stable intermediates makes it invaluable in organic transformations. Meanwhile, Hydroxy(triphenyl)silane serves as a versatile silane derivative, widely used in surface modification, polymer stabilization, and as a precursor for silicon-containing materials. The inclusion of Pyridine, a heterocyclic aromatic compound, enhances solubility and reactivity, making the system ideal for homogeneous catalysis.

Current research highlights the role of CAS No. 1172596-22-3 in addressing challenges like carbon-neutral catalysis and waste reduction. For instance, its application in photo-redox catalysis aligns with the growing demand for solar-driven chemical processes. Users frequently search for terms like "molybdenum catalysts for green chemistry" or "silane applications in material science," reflecting the compound's relevance to modern scientific inquiries.

From a structural perspective, the interplay between Azanylidynemolybdenum and Hydroxy(triphenyl)silane creates a robust framework for electron transfer, while Pyridine fine-tunes steric and electronic effects. This balance is critical for applications such as hydrogen storage and selective oxidation, topics frequently explored in academic and industrial forums. The compound’s stability under ambient conditions further broadens its utility in large-scale synthesis.

In summary, CAS No. 1172596-22-3 represents a cutting-edge intersection of inorganic and organic chemistry, with far-reaching implications for sustainable industrial processes. Its components—Azanylidynemolybdenum, Hydroxy(triphenyl)silane, and Pyridine—collectively address key challenges in catalysis and material design, making it a focal point for innovation in the chemical sciences.